Cas no 1545636-22-3 (1-Ethyl-4-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-Ethyl-4-methoxypiperidine-4-carboxylic acid
• CAS No: 1545636-22-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5716931
• PubChem ID: 83225420
• Update Time: 2025-06-11

1-Ethyl-4-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methoxypiperidine-4-carboxylicacid
• AKOS021547556
• 1545636-22-3
• EN300-701714
• 1-ethyl-4-methoxypiperidine-4-carboxylic acid
• 1-Ethyl-4-methoxypiperidine-4-carboxylic acid

• Inchi： 1S/C9H17NO3/c1-3-10-6-4-9(13-2,5-7-10)8(11)12/h3-7H2,1-2H3,(H,11,12)
• InChI Key： JZRSDJYNXCOXJV-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CCN(CC)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Ethyl-4-methoxypiperidine-4-carboxylic acid

Introduction to 1-Ethyl-4-methoxypiperidine-4-carboxylic acid (CAS No: 1545636-22-3)

1-Ethyl-4-methoxypiperidine-4-carboxylic acid, identified by the CAS number 1545636-22-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This piperidine derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound features a piperidine core substituted with an ethyl group at the 1-position and a methoxy group at the 4-position, along with a carboxylic acid functionality at the 4-position. Such structural motifs are frequently explored in the design of bioactive molecules, particularly in the quest for novel therapeutic agents.

The chemical structure of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid contributes to its versatility as a synthetic intermediate. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization, making it a valuable building block in organic synthesis. In recent years, there has been growing interest in developing new methodologies for constructing complex heterocyclic compounds, and 1-Ethyl-4-methoxypiperidine-4-carboxylic acid has emerged as a key intermediate in several synthetic strategies.

One of the most compelling aspects of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid is its potential role in the development of pharmacologically active compounds. Piperidine derivatives are well-documented for their role in drug discovery, with many approved drugs featuring this scaffold. The methoxy and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of molecules with tailored biological activities. For instance, modifications at the 1-position can influence solubility and metabolic stability, while changes at the 4-position can modulate binding affinity to biological targets.

Recent research has highlighted the importance of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid in the synthesis of small molecule inhibitors targeting various disease pathways. Studies have demonstrated its utility in generating compounds with potential applications in oncology, neurology, and inflammation. For example, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The carboxylic acid moiety serves as a handle for further functionalization, allowing chemists to introduce groups that enhance target specificity and pharmacokinetic properties.

The synthesis of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid itself is an area of active investigation. Traditional methods often involve multi-step sequences starting from readily available precursors such as piperidine. Advances in catalytic techniques have enabled more efficient routes to this compound, reducing both reaction times and waste generation. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the piperidine ring efficiently. Additionally, green chemistry principles have been applied to develop solvent-free or aqueous-based synthetic protocols, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In terms of biological activity, 1-Ethyl-4-methoxypiperidine-4-carboxylic acid and its derivatives exhibit a range of pharmacological effects. Some studies suggest that modifications at the 1-position can enhance binding to receptors or enzymes involved in pain signaling or neurotransmission. The methoxy group also plays a crucial role in determining biological activity, with its presence often conferring improved metabolic stability. Furthermore, the carboxylic acid functionality allows for salt formation, which can influence drug formulation and delivery.

The use of computational methods has further accelerated the development of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid derivatives. Molecular modeling techniques enable researchers to predict binding interactions between their compounds and biological targets with high accuracy. This approach has been particularly valuable in identifying lead candidates for further optimization. By leveraging computational tools alongside traditional synthetic methodologies, scientists can rapidly screen large libraries of compounds and identify those with promising therapeutic profiles.

Future directions in the study of 1-Ethyl-4-methoxypiperidine-4-carboxylic acid may focus on exploring its role in drug repurposing initiatives. Given its structural similarities to known bioactive molecules, there is potential for this compound to be developed into treatments for unmet medical needs. Additionally, advancements in biocatalysis could offer new pathways for synthesizing complex derivatives more efficiently than traditional chemical methods allow.

In conclusion,1-Ethyl-4-methoxypiperidine-4-carboxylic acid (CAS No: 1545636-22-3) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new synthetic strategies and biological applications,1-Ethyl-4-methoxypiperidine-4-carboxylic acid is poised to remain a cornerstone of medicinal chemistry innovation.